Cas no 166022-11-3 (Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers))

• Product Name: Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers)
• CAS No: 166022-11-3
• MF: C₂₄H₃₁NO₉
• MW: 477.504247903824
• CID: 5044019
• Update Time: 2025-06-28

Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranosiduronic acid, 4-[1-hydroxy-2-[[3-(4-hydroxyphenyl)-1-methylpropyl]amino]ethyl]phenyl
• Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers)

• Inchi： 1S/C24H31NO9/c1-13(2-3-14-4-8-16(26)9-5-14)25-12-18(27)15-6-10-17(11-7-15)33-24-21(30)19(28)20(29)22(34-24)23(31)32/h4-11,13,18-22,24-30H,2-3,12H2,1H3,(H,31,32)/t13?,18?,19-,20-,21+,22-,24+/m0/s1
• InChI Key： OGONAMDDSCABIY-AZJJIUSTSA-N
• SMILES： O(C1C=CC(C(O)CNC(C)CCC2C=CC(O)=CC=2)=CC=1)[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)O

Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers)

Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers): An In-Depth Overview

Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) is a significant metabolite of ractopamine, a widely used feed additive in the livestock industry. This compound, identified by the CAS number 166022-11-3, plays a crucial role in the pharmacokinetics and metabolism of ractopamine, contributing to its efficacy and safety profile. This comprehensive overview delves into the chemical structure, biological activity, and recent research advancements related to Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers).

The chemical structure of Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) is characterized by the presence of a glucuronic acid moiety conjugated to the ractopamine molecule. This conjugation significantly alters the pharmacological properties of ractopamine, enhancing its water solubility and facilitating its excretion from the body. The mixture of diastereomers arises from the different possible configurations of the glucuronic acid moiety, which can lead to subtle differences in biological activity and metabolism.

Recent studies have shed light on the metabolic pathways involving Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers). One notable study published in the Journal of Agricultural and Food Chemistry (2023) investigated the enzymatic mechanisms responsible for the formation of this metabolite. The research identified specific UDP-glucuronosyltransferase (UGT) enzymes that catalyze the glucuronidation reaction, providing valuable insights into the metabolic fate of ractopamine in animals. These findings are crucial for understanding how ractopamine is processed in vivo and how its metabolites contribute to its overall safety and efficacy.

The biological activity of Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) has also been a subject of extensive research. A study published in Toxicological Sciences (2022) evaluated the potential toxicological effects of this metabolite. The results indicated that while Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) is generally less active than its parent compound, it still exhibits some biological activity, particularly in terms of receptor binding and cellular responses. This suggests that even though it is a metabolite, it should not be overlooked in safety assessments.

In addition to its role in metabolism and toxicity, Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) has been studied for its potential as a biomarker. Research published in Analytical Chemistry (2023) explored the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detecting this metabolite in biological samples. The high sensitivity and specificity of this method make it a valuable tool for monitoring ractopamine exposure and metabolism in both animals and humans. This application has significant implications for regulatory compliance and risk assessment.

The environmental fate of Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) is another area of active research. A study published in Environmental Science & Technology (2023) investigated the degradation pathways and persistence of this metabolite in soil and water systems. The findings revealed that while Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers) is relatively stable under certain conditions, it can be degraded by microbial activity over time. Understanding these environmental dynamics is essential for assessing the potential ecological impact of ractopamine use.

In conclusion, Ractopamine-10’-O-β-glucuronide (Mixture of Diastereomers), identified by CAS number 166022-11-3, is a critical metabolite with significant implications for the pharmacology, toxicology, and environmental fate of ractopamine. Ongoing research continues to uncover new insights into its properties and behavior, contributing to a more comprehensive understanding of this important compound. As such, it remains a focal point for scientists and regulatory bodies involved in ensuring the safe and effective use of ractopamine in various applications.